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Compound of Interest

Compound Name: Tannic Acid

Cat. No.: B1681237 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of tannic acid, a compound widely used in various

scientific applications. Adherence to these procedures is critical to minimize risks and ensure

operational integrity.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling tannic acid, particularly in powder form, a comprehensive approach to safety

involving engineering controls and personal protective equipment is necessary.[1][2][3] A

system of local and/or general exhaust ventilation is recommended to keep exposure to

airborne particles as low as possible.[4][5] Emergency eye wash fountains and safety showers

should be readily accessible in the immediate vicinity of any potential exposure.[5]

Summary of Personal Protective Equipment for Tannic Acid
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PPE Category Requirement
Specifications and
Recommendations

Citations

Eye Protection
Chemical safety

goggles are required.

Use equipment tested

and approved under

appropriate

government standards

such as NIOSH (US)

or EN 166 (EU).

[2][3][4][6]

Hand Protection
Wear protective

gloves.

Gloves must be

inspected prior to use.

Use proper glove

removal technique to

avoid skin contact.

Dispose of

contaminated gloves

after use.

[1][2]

Body Protection
Wear protective

clothing.

Clean body-covering

clothing or a coverall

(type 5 for solids) is

recommended to

prevent skin contact.

Safety shoes are also

advised.

[2][3][4][5]

Respiratory Protection

Generally not required

with adequate

ventilation.

If dust is generated

and ventilation is

inadequate, use a

NIOSH-approved N95

(US) or P1 (EN 143)

dust mask.

[1][3][7]

Procedural Guidance for Handling and Storage
Safe Handling Protocol:
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Preparation: Before handling, ensure all necessary PPE is donned correctly.[3][8] The work

area should be well-ventilated.[2][4]

Handling: Avoid all personal contact, including inhalation of dust.[9] Do not eat, drink, or

smoke in the handling area.[3][9] Avoid the formation and spread of dust in the air.[7][9]

After Handling: Wash hands thoroughly with soap and water after handling.[1][9] Launder

contaminated clothing separately before reuse.[3][9]

Storage Plan:

Store tannic acid in a tightly closed container in a cool, dry, and well-ventilated area.[2][4][5]

Protect the container from physical damage, light, air, and moisture.[4][10]

Keep away from incompatible materials such as strong oxidizing agents, heavy metal salts,

strong bases, alkaloids, and gelatin.[2][4]

Accidental Release and Disposal Plan
Accidental Spill Protocol:

Immediate Action: Evacuate the area and eliminate all ignition sources.[5][7] Do not create

dust.[7]

Containment: Prevent the spill from entering drains or waterways.[1][9]

Clean-up:

For dry spills, use non-sparking tools to sweep or shovel the material into a suitable,

closed container for disposal.[1][4][5] Moisten with water to reduce airborne dust.[4]

For wet spills, absorb the material and place it into a labeled container for disposal.[9]

Decontamination: Wash the spill area with plenty of water.[9]

Disposal Plan:
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Dispose of tannic acid and its container at a hazardous or special waste collection point.[5]

[7]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Disposal must be conducted in accordance with local, regional, and national regulations.[5]

[7][11] Do not dispose of with household garbage.[10]

First Aid Measures
In the event of exposure to tannic acid, the following first aid measures should be taken

immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5][7] If irritation persists, seek medical

attention.[3]

Skin Contact: Wash the affected area with soap and plenty of water.[1] If skin irritation

occurs, get medical advice.[3]

Inhalation: Remove the individual from the area of exposure to fresh air.[1] If breathing is

difficult, give oxygen. If not breathing, give artificial respiration.[5] Consult a physician if

symptoms persist.[1]

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and drink plenty of water

if the person is conscious.[1][5] Seek medical attention.[1]
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase Emergency Spill Response

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Ensure Adequate Ventilation
(Fume Hood or Well-Ventilated Area)

Gather All Necessary Materials

Weigh Tannic Acid Powder
(Minimize Dust Creation)

Proceed to Handling

Prepare Solution (if applicable)
(Add powder to liquid slowly)

Evacuate and Secure Area

If Spill Occurs

Perform Experimental Procedure

Decontaminate Work Surfaces

Complete Experiment

Dispose of Waste
(Follow Institutional Guidelines)

Remove PPE Correctly

Wash Hands Thoroughly

Don Appropriate PPE

Contain the Spill

Clean Up Spill Using Approved Methods

Dispose of Spill Waste as Hazardous

Click to download full resolution via product page

Caption: Workflow for the safe handling of tannic acid from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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